Rh(iii)- or Ir(iii)-catalyzed ynone synthesis from aldehydes via chelation-assisted C–H bond activation†
Chemical Communications Pub Date: 2015-03-27 DOI: 10.1039/C5CC00758E
Abstract
A Rh(III)- or Ir(III)-catalyzed direct aldehyde C–H alkynylation was developed for the first time as a simple and practical method for the synthesis of ynones. This catalytic reaction proceeds under mild reaction conditions and tolerates a variety of synthetically important functional groups (e.g., chloro, bromo, aldehyde), thus providing a good complement to previous methods.
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Journal Name：Chemical Communications
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CAS no.: 14277-97-5
